Cas no 1806352-13-5 (Methyl 3,6-dimethyl-2-fluorobenzoate)

• Product Name: Methyl 3,6-dimethyl-2-fluorobenzoate
• CAS No: 1806352-13-5
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• CID: 4795751
• Update Time: 2025-10-28

Methyl 3,6-dimethyl-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,6-dimethyl-2-fluorobenzoate
• FC1=C(C(=O)OC)C(=CC=C1C)C

• Inchi： 1S/C10H11FO2/c1-6-4-5-7(2)9(11)8(6)10(12)13-3/h4-5H,1-3H3
• InChI Key： QYJDUJWUPVURSS-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(C)=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3

Additional information on Methyl 3,6-dimethyl-2-fluorobenzoate

Methyl 3,6-Dimethyl-2-Fluorobenzoate: A Comprehensive Overview

Methyl 3,6-dimethyl-2-fluorobenzoate (CAS No. 1806352-13-5) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in various industries. The molecule consists of a benzoate ester group with methyl substituents at positions 3 and 6, and a fluorine atom at position 2. This arrangement imparts distinctive chemical properties that make it a valuable compound for research and development.

The synthesis of methyl 3,6-dimethyl-2-fluorobenzoate involves a series of well-established organic reactions. Recent studies have focused on optimizing the synthesis process to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction while maintaining high product quality. This approach not only reduces reaction time but also minimizes the formation of by-products, making it a more sustainable method for large-scale production.

One of the most promising applications of methyl 3,6-dimethyl-2-fluorobenzoate lies in its use as a precursor in pharmaceutical chemistry. The compound's structure allows for easy functionalization, enabling the development of novel drug candidates with improved bioavailability and efficacy. Recent findings suggest that derivatives of this compound may exhibit potent anti-inflammatory and antioxidant properties, making them potential candidates for treating chronic diseases such as arthritis and neurodegenerative disorders.

In addition to its pharmaceutical applications, methyl 3,6-dimethyl-2-fluorobenzoate has shown potential in the field of materials science. Its ability to form stable crystalline structures makes it an ideal candidate for use in organic electronics. Researchers have investigated its application as a component in organic light-emitting diodes (OLEDs), where it has demonstrated excellent charge transport properties. These findings highlight its role in advancing next-generation electronic devices with higher efficiency and longer lifespans.

The environmental impact of methyl 3,6-dimethyl-2-fluorobenzoate has also been a topic of recent research. Studies have focused on understanding its biodegradability and toxicity to aquatic organisms. Preliminary results indicate that the compound exhibits low toxicity and is readily biodegradable under aerobic conditions. These properties make it a more environmentally friendly alternative to traditional chemicals used in similar applications.

Furthermore, the compound's unique electronic properties have led to its exploration in the field of sensors and diagnostics. Scientists have developed novel sensors incorporating methyl 3,6-dimethyl-2-fluorobenzoate that can detect trace amounts of harmful gases with high sensitivity and selectivity. These sensors hold great promise for use in industrial safety monitoring systems and environmental protection applications.

In conclusion, methyl 3,6-dimethyl-2-fluorobenzoate (CAS No. 1806352-13-5) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within organic chemistry and materials science.